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Compound Name:
Methyl (9Z,12E)-octadeca-9,12-

dienoate

Cat. No.: B1145143 Get Quote

An In-depth Technical Guide to Methyl (9Z,12E)-
octadeca-9,12-dienoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl (9Z,12E)-octadeca-9,12-dienoate is a methyl ester of a conjugated linoleic acid (CLA)

isomer. CLAs are a family of positional and geometric isomers of linoleic acid, which have

garnered significant research interest due to their diverse biological activities. This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Methyl (9Z,12E)-octadeca-9,12-dienoate, including its molecular characteristics and available

spectral data. The document also outlines general experimental protocols for the synthesis and

analysis of related compounds, offering a framework for researchers working with this specific

isomer. While information on the explicit biological pathways involving Methyl (9Z,12E)-
octadeca-9,12-dienoate is limited, this guide serves as a foundational resource for its further

investigation and application in scientific research and drug development.

Physicochemical Properties
The physical and chemical properties of Methyl (9Z,12E)-octadeca-9,12-dienoate are

essential for its handling, formulation, and interpretation in experimental settings. While specific
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experimental data for this isomer is not widely available, computed properties and data for the

closely related (9Z,12Z) isomer (methyl linoleate) provide valuable estimations.

General Properties
Property Value Source

Molecular Formula C₁₉H₃₄O₂ PubChem[1][2]

Molecular Weight 294.47 g/mol Larodan[2]

CAS Number 20221-26-5 Larodan[2]

Physical State Solid Larodan[2]

Purity (commercial) >98% Larodan[2]

Storage Freezer Larodan[2]

Computed and Estimated Physical Properties
Precise experimental values for properties such as melting point, boiling point, and density for

the (9Z,12E) isomer are not readily found in the literature. However, computed data and

experimental data for the (9Z,12Z) isomer offer a useful reference point.

Property

Value (9Z,12E)-
octadeca-9,12-
dienoate
(Computed)

Value (9Z,12Z)-
octadeca-9,12-
dienoate
(Experimental)

Source

XLogP3 6.9 - PubChem[1]

Melting Point - -35 °C iChemical[2]

Boiling Point - 192 °C at 4 mmHg iChemical[2]

Density - 0.889 g/mL at 25 °C iChemical[2]

Refractive Index - n20/D 1.462 iChemical[2]

Spectroscopic Data
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Spectroscopic analysis is critical for the structural elucidation and purity assessment of Methyl
(9Z,12E)-octadeca-9,12-dienoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While experimental ¹H and ¹³C NMR spectra for Methyl (9Z,12E)-octadeca-9,12-dienoate are

not readily available in public databases, predicted data for the (9Z,12Z) isomer can provide an

indication of the expected chemical shifts.

Predicted ¹H NMR Data for Methyl (9Z,12Z)-octadeca-9,12-dienoate (500MHz, acetone-d₆):

δ 5.28-5.41 (m, 4H)

δ 3.60 (s, 3H)

δ 2.79 (t, J = 6.5 Hz, 2H)

δ 2.28 (t, J = 7.5 Hz, 2H)

δ 2.02-2.12 (m, 4H)

δ 1.59 (quintet, J ≈ 7 Hz, 2H)

δ 1.23-1.45 (m, 14H)

δ 0.89 (t, J ≈ 7 Hz, 3H)[2]

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) data for Methyl (9Z,12E)-octadeca-9,12-
dienoate is available in the SpectraBase database, according to PubChem.[1] Access to this

database would provide the specific mass spectrum and fragmentation pattern.

Experimental Protocols
Synthesis of Conjugated Linoleic Acid (CLA) Methyl
Esters
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A general method for the synthesis of conjugated linoleic acid methyl esters, including the

(9Z,12E) isomer, involves the alkali-isomerization of methyl linoleate.

Protocol:

Preparation of Methyl Linoleate: Methyl linoleate is prepared from a suitable source, such as

safflower oil, by transesterification.

Alkali-Isomerization: The purified methyl linoleate is subjected to isomerization using a strong

base, such as sodium methoxide in methanol or potassium hydroxide in ethylene glycol, at

an elevated temperature. The reaction progress is monitored by gas chromatography (GC).

Purification: The resulting mixture of CLA methyl ester isomers is a complex combination of

geometric and positional isomers. The separation of the desired (9Z,12E) isomer can be

achieved through a combination of techniques:

Low-Temperature Crystallization: This technique can be used to enrich certain isomers.

Silver Ion Chromatography (Ag-HPLC): This is a powerful method for separating fatty acid

methyl esters based on the number, position, and geometry of their double bonds.

General Workflow for Synthesis and Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

specific fatty acid methyl ester like Methyl (9Z,12E)-octadeca-9,12-dienoate.
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Caption: General workflow for the synthesis and analysis of Methyl (9Z,12E)-octadeca-9,12-
dienoate.
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Chemical Reactivity and Stability
The chemical reactivity of Methyl (9Z,12E)-octadeca-9,12-dienoate is primarily dictated by the

presence of the conjugated double bond system and the ester functional group.

Oxidation: Conjugated linoleic acids are susceptible to autoxidation. The stability of CLA

isomers can be influenced by the solvent system. One study found that in an aqueous

system, conjugated linoleic acid was more stable than its methyl ester, while the opposite

was observed in a benzene solvent system.

Isomerization: The geometric configuration of the double bonds can be sensitive to heat,

light, and acidic or basic conditions, potentially leading to isomerization to other cis/trans

configurations.

Storage: To minimize degradation, Methyl (9Z,12E)-octadeca-9,12-dienoate should be

stored in a freezer, protected from light and oxygen.[2]

Biological Activity and Signaling Pathways
While various biological activities, including anti-inflammatory and anti-carcinogenic effects,

have been attributed to mixtures of CLA isomers, specific data on the biological effects and

mechanism of action of pure Methyl (9Z,12E)-octadeca-9,12-dienoate are limited in the

current scientific literature. Further research is required to elucidate its specific interactions with

cellular signaling pathways and to determine its potential therapeutic applications.

Conclusion
This technical guide consolidates the currently available information on the physical and

chemical properties of Methyl (9Z,12E)-octadeca-9,12-dienoate. While there are notable gaps

in the experimental data for this specific isomer, the provided information, including computed

properties and data from related isomers, offers a valuable starting point for researchers. The

outlined experimental workflows provide a methodological framework for the synthesis,

purification, and characterization of this compound. The limited data on its biological activity

underscores the need for further investigation into the specific roles of this and other CLA

isomers in cellular processes, which could unveil novel therapeutic avenues.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.larodan.com/product/methyl-9z12e-octadecadienoate/
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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